Cas no 1914-58-5 (trans-Styrlacetic Acid)

trans-Styrylacetic Acid is a versatile organic compound characterized by its α,β-unsaturated carboxylic acid structure, featuring a trans-configured styryl group. This compound is widely utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its conjugated double bond system enhances reactivity in Michael additions, cyclizations, and other transformations. The trans configuration ensures stability and predictable reactivity, making it valuable for stereoselective synthesis. Additionally, its crystalline form facilitates purification and handling. trans-Styrylacetic Acid is favored for its compatibility with a range of reaction conditions, offering synthetic flexibility in complex molecule construction.

trans-Styrlacetic Acid structure

Product Name:trans-Styrlacetic Acid

CAS No:1914-58-5

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD00002783

CID:42178

PubChem ID:5370625

Update Time:2025-07-04

trans-Styrlacetic Acid Chemical and Physical Properties

Names and Identifiers

- trans-Styrylacetic acid
- 4-Phenyl-3-butenoic acid
- (3E)-4-Phenylbut-3-enoic acid
- (E)-4-Phenyl-3-butenoic acid
- (E)-4-phenylbut-3-enoic acid
- 4-phenyl-3-E-butenoic acid
- Cinnamylformic acid
- styryl acetic acid
- trans-4-phenyl-3-butenoic acid
- trans-4-phenylbut-3-enoic acid
- trans-styrilacetic acid
- trans-Styrlacetic Acid
- MDL： MFCD00002783
- Inchi： 1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H,11,12)/b7-4+
- InChI Key： PSCXFXNEYIHJST-QPJJXVBHSA-N
- SMILES： OC(C/C=C/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 162.06800
Monoisotopic Mass: 162.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 2.9
Topological Polar Surface Area: 40.1

Experimental Properties

Color/Form: White or yellow crystalline powder
Density: 1.0281 (rough estimate)
Melting Point: 84-86 °C (lit.)
Boiling Point: 228.88°C (rough estimate)
Flash Point: 215.8 °C
Refractive Index: 1.6000 (estimate)
PSA: 37.30000
LogP: 2.17450
Solubility: Not determined

trans-Styrlacetic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Cold storage (+4 ° C)
Safety Term：S24/25

trans-Styrlacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115106-100g	(E)-4-Phenylbut-3-enoic acid	1914-58-5	95%	100g	$604.86	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I168223-10g	trans-Styrlacetic Acid	1914-58-5	95%	10g	¥749.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I168223-5g	trans-Styrlacetic Acid	1914-58-5	95%	5g	¥480.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I168223-1g	trans-Styrlacetic Acid	1914-58-5	95%	1g	¥120.90	2023-09-02
Ambeed	A939511-250mg	(E)-4-Phenylbut-3-enoic acid	1914-58-5	95%	250mg	$11.0	2024-08-03
Ambeed	A939511-1g	(E)-4-Phenylbut-3-enoic acid	1914-58-5	95%	1g	$25.0	2024-08-03
Ambeed	A939511-5g	(E)-4-Phenylbut-3-enoic acid	1914-58-5	95%	5g	$86.0	2024-08-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T914457-1g	trans-styrylacetic acid	1914-58-5	96%	1g	￥105.30	2022-09-28
Apollo Scientific	OR931557-1g	Trans-styrylacetic acid	1914-58-5	95%	1g	£16.00	2025-03-21
Apollo Scientific	OR931557-10g	Trans-styrylacetic acid	1914-58-5	98%	10g	£160.00	2023-08-31